1-[4-(Propan-2-ylsulfanyl)phenyl]ethan-1-one

• IUPAC Name: 1-(4-propan-2-ylsulfanylphenyl)ethanone
• InChI: InChI=1S/C11H14OS/c1-8(2)13-11-6-4-10(5-7-11)9(3)12/h4-8H,1-3H3
• InChI Key: WTTFHZPZGUCXKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C(=O)C
• Molecular Formula: C11H14OS
• DSSTOX Substance ID: DTXSID401269336
• Molecular Weight: 194.30 g/mol
• CAS RN: 4074-53-7

Description

1-(4-(Propan-2-ylsulfanyl)phenyl)ethan-1-one, also known as 4-propylsulfanyl-1-phenylethanone (4-PSPE), is an organosulfur compound with a wide range of applications in scientific research. Its unique structure and properties make it an ideal candidate for a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Crystal Structures

• Chalcone derivatives, including compounds similar to 1-[4-(Propan-2-ylsulfanyl)phenyl]ethan-1-one, have been synthesized using Claisen-Schmidt condensation, characterized by FT-IR, elemental analysis, and X-ray diffraction. These compounds display interesting molecular properties, such as intra-molecular hydrogen bonds and intermolecular interactions, which have been quantitatively analyzed through Hirshfeld surfaces (Salian et al., 2018).

Alkylation Studies

• In the alkylation of certain bis-benzothiazoles with 1-iodopropan-2-one, a compound structurally related to 1-[4-(Propan-2-ylsulfanyl)phenyl]ethan-1-one, the alkylation occurs exclusively at exocyclic sulfur atoms. This demonstrates the compound's potential in organic synthesis, particularly in the modification of sulfur-containing molecules (Dorofeev et al., 2017).

Polysubstituted Pyrroles Synthesis

• A metal-free method for synthesizing polysubstituted pyrrole derivatives utilizes compounds like 1-[4-(Propan-2-ylsulfanyl)phenyl]ethan-1-one. This approach is efficient and environmentally friendly, using surfactants in an aqueous medium, and is significant for the synthesis of complex organic structures (Kumar et al., 2017).

Synthesis of Bis-Triazole Derivatives

• The compound's derivatives have been used to synthesize bis-1,2,4-triazole derivatives, showcasing its versatility in the creation of complex organic molecules with potential applications in various fields of chemistry (Bekircan & Bektaş, 2006).

Unsymmetrical Phosphanyl Ethanes Synthesis

• 1-[4-(Propan-2-ylsulfanyl)phenyl]ethan-1-one and its derivatives have been used in the synthesis of unsymmetrical bis(phosphanyl)ethanes, demonstrating its role in creating complex molecules with potential applications in materials science and catalysis (Fries et al., 2000).